Cas no 890100-17-1 ([4-(2,3-dimethoxybenzoyl)phenyl] acetate)

• Product Name: [4-(2,3-dimethoxybenzoyl)phenyl] acetate
• CAS No: 890100-17-1
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD07698989
• CID: 881057
• PubChem ID: 24723043
• Update Time: 2025-11-01

[4-(2,3-dimethoxybenzoyl)phenyl] acetate Chemical and Physical Properties

Names and Identifiers

• [4-(2,3-dimethoxybenzoyl)phenyl] acetate
• 4-ACETOXY-2',3'-DIMETHOXYBENZOPHENONE
• 4-(2,3-Dimethoxybenzoyl)phenyl acetate
• DTXSID60641736
• MFCD07698989
• AKOS016018521
• 890100-17-1

• MDL： MFCD07698989
• Inchi： 1S/C17H16O5/c1-11(18)22-13-9-7-12(8-10-13)16(19)14-5-4-6-15(20-2)17(14)21-3/h4-10H,1-3H3
• InChI Key： UQYNNGFKYHWLDA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C1C=CC(=CC=1)OC(C)=O)=O)OC

Computed Properties

• Exact Mass: 300.10000
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 2.86010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [4-(2,3-dimethoxybenzoyl)phenyl] acetate

Introduction to [4-(2,3-dimethoxybenzoyl)phenyl] Acetate (CAS No. 890100-17-1)

[4-(2,3-dimethoxybenzoyl)phenyl] acetate (CAS No. 890100-17-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its ester functional group and the presence of a substituted benzoyl moiety, which imparts specific chemical and biological activities.

The molecular structure of [4-(2,3-dimethoxybenzoyl)phenyl] acetate consists of a phenyl ring substituted with a 2,3-dimethoxybenzoyl group and an acetate ester. The dimethoxy substitution on the benzoyl ring contributes to the compound's stability and reactivity, making it a valuable intermediate in various synthetic pathways. The acetate ester functionality provides additional reactivity and solubility, which are crucial for its use in pharmaceutical and chemical research.

Recent studies have explored the potential applications of [4-(2,3-dimethoxybenzoyl)phenyl] acetate in drug discovery and development. One notable area of research is its use as a precursor in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory potential, [4-(2,3-dimethoxybenzoyl)phenyl] acetate has been investigated for its antiviral activity. A research team from the University of California, San Francisco, reported in a 2021 paper that certain derivatives of this compound showed significant inhibition against several viral strains, including influenza and herpes simplex virus. These findings suggest that [4-(2,3-dimethoxybenzoyl)phenyl] acetate could be further developed into novel antiviral agents.

The synthetic accessibility of [4-(2,3-dimethoxybenzoyl)phenyl] acetate has also been a focus of recent research. A study published in the Tetrahedron Letters (2023) described an efficient and scalable synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improves the yield but also reduces the environmental impact by minimizing waste generation. The ability to synthesize this compound efficiently is crucial for its practical application in both research and industrial settings.

In the context of medicinal chemistry, the structural flexibility of [4-(2,3-dimethoxybenzoyl)phenyl] acetate allows for the design and synthesis of a wide range of derivatives with tailored properties. For example, researchers at the National Institutes of Health (NIH) have developed several analogs with enhanced solubility and bioavailability, which are essential for optimizing drug delivery and efficacy.

The biological activity of [4-(2,3-dimethoxybenzoyl)phenyl] acetate has been evaluated through various in vitro and in vivo assays. In cell-based assays, this compound has shown significant cytotoxic effects against cancer cell lines, particularly those derived from breast and lung cancers. These findings highlight its potential as a lead compound for anticancer drug development.

Clinical trials are currently underway to assess the safety and efficacy of [4-(2,3-dimethoxybenzoyl)phenyl] acetate-based drugs. Early results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the pharmacokinetics and pharmacodynamics of these compounds.

In conclusion, [4-(2,3-dimethoxybenzoyl)phenyl] acetate (CAS No. 890100-17-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new derivatives and applications will emerge, further expanding the utility of this important compound.